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Compound of Interest

Compound Name: m-PEG11-OH

Cat. No.: B3116480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for m-
PEG11-OH (O-(Methyl-polyethylene glycol) undecamer), a commonly used PEG-based linker

in pharmaceutical research and development, particularly in the synthesis of Proteolysis

Targeting Chimeras (PROTACs). While m-PEG11-OH is generally considered to have a low

hazard profile and is often shipped as a non-hazardous chemical, adherence to proper

laboratory safety protocols is essential.[1] This document compiles available data on its

properties, safe handling, storage, and emergency procedures.

Chemical and Physical Properties
Understanding the physical and chemical properties of m-PEG11-OH is fundamental to its safe

handling and use in experimental settings.
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Property Value Source

Chemical Name

2,5,8,11,14,17,20,23,26,29,32-

undecaoxatetratriacontan-34-

ol

[1]

Synonyms

O-Methyl-undecaethylene

glycol; Undecaethylene glycol

monomethyl ether; m-PEG11-

alcohol

[1]

CAS Number 2168540-65-4 [1][2]

Molecular Formula C23H48O12 [1]

Molecular Weight 516.63 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 557.1±45.0 °C (Predicted) [2]

Density 1.086±0.06 g/cm³ (Predicted) [2]

Solubility
DMSO: 100 mg/mL (193.57

mM; requires sonication)
[2]

pKa 14.36±0.10 (Predicted) [2]

Safety and Hazard Information
While a specific, comprehensive Safety Data Sheet (SDS) for m-PEG11-OH with detailed

toxicological data is not readily available in public databases, a general assessment based on

data for similar low molecular weight mPEG-OH compounds suggests a low level of hazard.[3]

Most suppliers ship m-PEG11-OH as a non-hazardous chemical.[1] However, as with any

chemical, caution should be exercised.

General Hazard Classification: Based on available information for generic mPEG-OH, the

substance is not classified as hazardous according to Regulation (EC) No. 1272/2008.[3]

Potential Health Effects: To the best of our knowledge, the chemical, physical, and toxicological

properties of m-PEG11-OH have not been thoroughly investigated.[3] Based on general
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information for polyethylene glycols:

Eye Contact: May cause mild irritation.

Skin Contact: Unlikely to cause significant irritation.

Inhalation: Unlikely to be a hazard at room temperature due to low volatility.

Ingestion: Expected to have low toxicity.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of m-PEG11-OH and

ensuring the safety of laboratory personnel.

3.1. Personal Protective Equipment (PPE)

The following PPE should be worn when handling m-PEG11-OH:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

3.2. Safe Handling Practices

Work in a well-ventilated area.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.3. Storage Conditions

For optimal stability, m-PEG11-OH should be stored under the following conditions:
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Condition Temperature Duration

Short-term 0 - 4 °C Days to weeks

Long-term -20 °C Months to years

The product should be stored in a dry, dark environment.[1] Stock solutions should be stored at

-80°C for up to 6 months or -20°C for up to 1 month.[2]

Emergency Procedures
In the event of exposure or a spill, the following first-aid and cleanup measures should be

taken.

4.1. First-Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

4.2. Accidental Release Measures

Ensure adequate ventilation.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, earth).

Place the absorbed material into a chemical waste container.

Do not flush to sewer.[3]

Experimental Protocols and Workflows
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While specific experimental protocols for the safety assessment of m-PEG11-OH are not

publicly documented, the following diagrams illustrate standard laboratory workflows for

handling and responding to incidents involving this compound.

Preparation and Handling

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh/Measure m-PEG11-OH

Perform Experimental Procedure

Decontaminate Work Area

Store Properly (-20°C or 4°C)

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of m-PEG11-OH.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area
(if necessary)

Ensure Adequate Ventilation

Wear Appropriate PPE

Absorb with Inert Material

Collect Waste in a
Sealed Container

Dispose as Chemical Waste

Click to download full resolution via product page

Caption: Logical steps for responding to an m-PEG11-OH spill.

Toxicological and Ecological Information
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Toxicological Information: Detailed toxicological studies specifically on m-PEG11-OH are not

widely available. Studies on higher molecular weight polyethylene glycols (20, 40, or 60 kDa)

have shown that they can cause tissue vacuolation without an inflammatory response in animal

models. However, PEGs with molecular weights up to 7.5 kDa generally demonstrate a low

level of toxicity in various animal studies. Given its much lower molecular weight, m-PEG11-OH
is expected to have a low toxicity profile, but this has not been experimentally confirmed.[3]

Ecological Information: No specific ecological data for m-PEG11-OH is available. As a general

precaution, it should not be allowed to enter drains or waterways.

Disposal Considerations
Unused m-PEG11-OH and any contaminated materials should be disposed of as chemical

waste in accordance with local, state, and federal regulations. Consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Disclaimer: This document is intended for informational purposes only and is based on

currently available data. It is not a substitute for a formal Safety Data Sheet. All laboratory

personnel should be trained in general chemical safety and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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